Cas no 2171762-96-0 (2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}acetic acid)

• Product Name: 2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}acetic acid
• CAS No: 2171762-96-0
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 5993134
• PubChem ID: 165558430
• Update Time: 2025-10-28

2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}acetic acid
• EN300-1572629
• 2-cyclopropyl-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylcyclohexyl]formamido}acetic acid
• 2171762-96-0

• Inchi： 1S/C28H32N2O5/c1-28(15-7-6-12-23(28)25(31)29-24(26(32)33)17-13-14-17)30-27(34)35-16-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-5,8-11,17,22-24H,6-7,12-16H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： OHCWPGQTFUTWFP-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)C1CC1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 791
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}acetic acid

Introduction to 2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}acetic acid (CAS No. 2171762-96-0)

2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}acetic acid, identified by its CAS number 2171762-96-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound represents a convergence of advanced synthetic methodologies and pharmacological innovation, making it a subject of considerable interest for researchers exploring novel therapeutic agents.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, including a cyclopropyl moiety, an N-(9H-fluoren-9-ylmethylcarbamoyl) substituent, and an N-formimidoyl group attached to a terminal acetic acid moiety. Such structural complexity often correlates with unique biological activities, which has prompted extensive investigation into its potential applications.

In recent years, the development of targeted therapies has been revolutionized by the introduction of molecules that exhibit high selectivity and potency. The presence of the fluorenylmethoxycarbonyl (Fmoc) group in this compound suggests its utility as an intermediate in peptide synthesis or as a protecting group for amino functions, a common practice in medicinal chemistry. Furthermore, the cyclopropyl ring is known to enhance metabolic stability and binding affinity in drug candidates, making it a desirable feature in lead optimization.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation and cancer. Emerging research indicates that molecules containing the N-formimidoyl moiety may interfere with key enzymatic processes involved in cell signaling. Specifically, studies have shown that such derivatives can exhibit inhibitory effects on enzymes like cyclooxygenases (COX) and lipoxygenases (LOX), which are pivotal in the production of pro-inflammatory mediators.

The 9H-fluoren-9-ylmethylcarbamoyl group adds another layer of complexity to the compound’s pharmacological profile. Fluorene-based scaffolds are frequently employed in drug design due to their favorable pharmacokinetic properties, including enhanced solubility and bioavailability. Additionally, the fluorene ring can serve as a site for further functionalization, allowing for the creation of derivatives with tailored biological activities.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision. Molecular docking studies suggest that 2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}acetic acid may interact with target proteins through multiple hydrogen bonds and hydrophobic interactions. This mode of binding aligns well with the structural requirements for potent inhibitors of inflammatory pathways.

In clinical settings, the compound’s potential as an anti-inflammatory agent is particularly promising. Chronic inflammation underlies numerous pathological conditions, including arthritis, cardiovascular disease, and certain types of cancer. By selectively inhibiting key inflammatory enzymes, this compound could offer a therapeutic advantage over existing treatments that often suffer from broad-spectrum activity and significant side effects.

The synthesis of this compound presents unique challenges due to its multi-step nature and the need for precise functional group manipulations. However, modern synthetic techniques, such as palladium-catalyzed cross-coupling reactions and automated peptide coupling strategies, have made it feasible to produce complex molecules like this one with high yields and purity. These advancements have not only streamlined the process but also opened up new avenues for structural diversification.

Evaluation of this compound’s pharmacokinetic properties is crucial before it can be advanced into clinical trials. Preliminary studies indicate that it exhibits reasonable oral bioavailability and moderate tissue distribution, suggesting its feasibility as an oral therapeutic agent. Additionally, preliminary toxicity assessments have shown no significant adverse effects at tested doses, reinforcing its potential as a safe candidate for further development.

The integration of machine learning algorithms into drug discovery has accelerated the identification of promising candidates like this one. By analyzing vast datasets containing chemical structures and biological activities, computational models can predict which modifications will enhance efficacy while minimizing off-target effects. Such predictive capabilities are particularly valuable when dealing with complex molecules like 2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}acetic acid, where multiple functional groups must be optimized simultaneously.

Future research directions include exploring derivatives of this compound that may exhibit enhanced selectivity or reduced toxicity. For instance, modifications to the fluorenylmethoxycarbonyl group could alter its solubility or metabolic stability, while changes to the cyclopropyl moiety might fine-tune its binding interactions. Such explorations are essential for translating preclinical findings into effective clinical treatments.

The broader implications of this research extend beyond individual therapeutic applications. The development of novel scaffolds like this one contributes to the growing arsenal of tools available for modulating complex biological systems. As our understanding of disease mechanisms deepens, compounds such as 2171762-96-0 will play an increasingly important role in personalized medicine approaches tailored to individual patient needs.